Cas no 1159940-85-8 (3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid)

• Product Name: 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid
• CAS No: 1159940-85-8
• MF: C₁₁H₉F₂N₃O₂
• MW: 253.204869031906
• MDL: MFCD08697070
• CID: 3060653
• PubChem ID: 19624686
• Update Time: 2025-06-25

3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((2,3-Difluorobenzyl)amino)-1H-pyrazole-5-carboxylic acid
• 3-[(2,3-difluorophenyl)methylamino]-1H-pyrazole-5-carboxylic acid
• JWB94085
• EN300-92597
• 5-{[(2,3-DIFLUOROPHENYL)METHYL]AMINO}-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 3-[(2,3-difluorobenzyl)amino]-1H-pyrazole-5-carboxylic acid
• MFCD08697070
• AKOS000315880
• CS-0264327
• 3-{[(2,3-difluorophenyl)methyl]amino}-1H-pyrazole-5-carboxylic acid
• 1159940-85-8
• 3-((2,3-Difluorobenzyl)amino)-1H-pyrazole-5-carboxylicacid
• STK351465
• 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD08697070
• Inchi： 1S/C11H9F2N3O2/c12-7-3-1-2-6(10(7)13)5-14-9-4-8(11(17)18)15-16-9/h1-4H,5H2,(H,17,18)(H2,14,15,16)
• InChI Key： DMPYCOCSGHMHJY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNC1C=C(C(=O)O)NN=1)F

Computed Properties

• Exact Mass: 253.06628286Da
• Monoisotopic Mass: 253.06628286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid

Introduction to 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid (CAS No. 1159940-85-8)

3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1159940-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both fluorine substituents and an amino group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which is known to exhibit a broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their roles in various pharmacological contexts, including antiviral, anti-inflammatory, anticancer, and antimicrobial applications. The introduction of fluorine atoms at the 2 and 3 positions of the benzyl group in 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid enhances its metabolic stability and binding affinity to biological targets, making it an attractive candidate for further exploration.

The carboxylic acid moiety at the 5 position of the pyrazole ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. This structural flexibility has made 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid a versatile intermediate in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

In recent years, there has been growing interest in the development of fluorinated pyrazole derivatives due to their improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atoms not only enhance lipophilicity but also modulate electronic properties, which can significantly influence receptor binding and drug efficacy. For instance, studies have demonstrated that fluorinated pyrazoles exhibit enhanced binding affinity to certain protein targets, leading to more potent and selective pharmacological effects. This has prompted researchers to explore 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid as a key building block in designing next-generation therapeutics.

One notable area where this compound has shown promise is in the development of inhibitors for kinases and other enzymes implicated in signal transduction pathways. Kinases play a crucial role in numerous cellular processes, and dysregulation of their activity is often associated with various diseases, including cancer. The structural motif of 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid allows for precise modulation of interactions with these enzymes through rational drug design strategies. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that exhibit inhibitory activity against specific kinases, paving the way for new therapeutic interventions.

The carboxylic acid group also provides an opportunity for further derivatization into amides or esters, which can be explored to enhance solubility or bioavailability. Additionally, the presence of both an amino group and a carboxylic acid group makes this compound suitable for conjugation with other biomolecules or for use in prodrug formulations. These attributes have made 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid a valuable asset in medicinal chemistry libraries used by pharmaceutical companies and academic research institutions worldwide.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex fluorinated pyrazole derivatives from simpler precursors like 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid. These methods have not only improved yield but also allowed for greater structural diversity among synthesized compounds. As a result, researchers can now more easily access novel analogs with tailored properties for biological evaluation.

The biological evaluation of fluorinated pyrazoles has revealed several promising leads that are being advanced into clinical trials. For example, certain derivatives have demonstrated efficacy in preclinical models of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis. Similarly, investigations into their anti-inflammatory properties have shown potential benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the importance of compounds like 3-(2,3-Difluorobenzyl)amino-1H-pyrazole-5-carboxylic Acid as starting points for developing new treatments targeting chronic inflammatory diseases.

Moreover，the synthesis and characterization of this compound highlight advancements in fluorine chemistry，which continue to drive innovation across multiple disciplines including pharmaceuticals，materials science，and agrochemicals。The ability to precisely incorporate fluorine atoms into molecular frameworks has led to significant improvements in both chemical reactivity and biological activity。This underscores why compounds like 3-(2，3-Difluorobenzyl）amino-lH-pyrzazole - 5 - carboxytic acid (CAS No。 1159940 - 85 - 8) remain at the forefront of research efforts aimed at discovering novel therapeutics。

In conclusion，3-(2，3-Difluorobenzyl）amino-lH-pyrzazole - 5 - carboxytic acid (CAS No。 1159940 - 85 - 8) represents an important advancement in medicinal chemistry with far-reaching implications for drug discovery。Its unique structural features make it a versatile scaffold capable of generating highly potent and selective therapeutic agents。As research continues to uncover new applications for fluorinated pyrazoles，this compound will undoubtedly play a critical role in shaping future developments within both academic research laboratories and industrial pharmaceutical settings。